3-{[(3R*,4S*)-3-amino-4-cyclopropylpyrrolidin-1-yl]carbonyl}benzoic acid

• IUPAC Name: 3-[(3R,4S)-3-amino-4-cyclopropylpyrrolidine-1-carbonyl]benzoic acid
• InChI: InChI=1S/C15H18N2O3/c16-13-8-17(7-12(13)9-4-5-9)14(18)10-2-1-3-11(6-10)15(19)20/h1-3,6,9,12-13H,4-5,7-8,16H2,(H,19,20)/t12-,13+/m1/s1
• InChI Key: BUTPNRJHSXECNT-OLZOCXBDSA-N
• Canonical SMILES: C1CC1C2CN(CC2N)C(=O)C3=CC(=CC=C3)C(=O)O
• Isomeric SMILES: C1CC1[C@H]2CN(C[C@@H]2N)C(=O)C3=CC(=CC=C3)C(=O)O
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

Synthesis Analysis

The synthesis of complex benzoic acid derivatives often involves multi-step reactions including cyclization, functional group transformations, and stereoselective processes. For example, the synthesis of related compounds like 4-aminopyrrolidine-3-carboxylic acid derivatives has been achieved through diastereoselective conjugate additions, showcasing the intricacies involved in constructing similar molecular frameworks with high stereochemical control (Bunnage et al., 2004).

Molecular Structure Analysis

Molecular structure analysis of benzoic acid derivatives reveals complex interactions, such as hydrogen bonding and π-π stacking, which can influence the compound's physical and chemical properties. Studies on similar molecules highlight the importance of X-ray crystallography in understanding these structures, as demonstrated in the analysis of benzoic acid–3,4-bis[(pyridin-3-ylmethyl)amino]cyclobut-3-ene-1,2-dione co-crystals, where hydrogen bonding plays a crucial role in the molecular assembly (Lemmerer & Bourne, 2012).

Chemical Reactions and Properties

Chemical reactions involving 3-{[(3R*,4S*)-3-amino-4-cyclopropylpyrrolidin-1-yl]carbonyl}benzoic acid derivatives are pivotal for their functionalization and application. For instance, the chemical transformations of 3-aminopyrrolidin-2-ones, a related structure, underpin the synthesis of various functionalized molecules, indicating the versatility of these compounds in organic synthesis (Kostyuchenko et al., 2009).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystalline structure, are often determined by their molecular structure. The study of mesogenic benzoic acids, for example, reveals how substituents and molecular symmetry affect liquid crystalline behavior, offering insights into the physical properties of structurally complex benzoic acids (Weissflog et al., 1996).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are crucial for understanding the potential applications of these compounds. The synthesis and study of triorganostannyl esters of aminobenzoic acids provide valuable data on the chemical behavior of benzoic acid derivatives in the presence of metal centers, highlighting their reactivity and potential in materials science (Tzimopoulos et al., 2010).

Future Directions

The future directions in the study of this compound could involve further exploration of its biological activities and potential applications in drug discovery. The design of new pyrrolidine compounds with different biological profiles could be a promising area of research.